Cas no 333420-58-9 (Acetamide,N-(2-chlorophenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Acetamide,N-(2-chlorophenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-
• CAS No: 333420-58-9
• MF: C₁₃H₁₅ClN₄OS
• MW: 310.802399873734
• CID: 1456429
• Update Time: 2024-08-23

Acetamide,N-(2-chlorophenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-chlorophenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-
• Acetamide, N-(2-chlorophenyl)-2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-

• Inchi： 1S/C13H15ClN4OS/c1-3-18-9(2)16-17-13(18)20-8-12(19)15-11-7-5-4-6-10(11)14/h4-7H,3,8H2,1-2H3,(H,15,19)
• InChI Key： XLSBZWQSFKHINW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1N(CC)C(C)=NN=1

Computed Properties

• Exact Mass: 310.06575

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• PSA: 59.81
• pka: 12.10±0.70(Predicted)